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Compound of Interest

Compound Name: 2-Methyl-1,10-phenanthroline

Cat. No.: B1276036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-1,10-phenanthroline is a heterocyclic organic compound, a derivative of 1,10-

phenanthroline, which is a well-known chelating agent. Due to its structural similarity to 1,10-

phenanthroline, which exhibits a range of biological activities, including antimicrobial and

potential anticancer properties, the toxicological profile of its derivatives is of significant interest

to researchers in the fields of chemistry, biology, and pharmacology. This technical guide

provides a comprehensive overview of the available toxicological data and associated hazards

of 2-Methyl-1,10-phenanthroline, intended to inform safe handling practices and guide future

research and development.

Chemical and Physical Properties
Property Value Reference

CAS Number 3002-77-5 [1]

Molecular Formula C₁₃H₁₀N₂ [1]

Molecular Weight 194.23 g/mol [1]

Appearance Solid -

Melting Point 78-85 °C [2]
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Toxicological Profile
Acute Toxicity
Limited specific acute toxicity data is available for 2-Methyl-1,10-phenanthroline. However,

data for the parent compound, 1,10-phenanthroline, provides a strong indication of its potential

toxicity. Safety Data Sheets (SDS) for 2-Methyl-1,10-phenanthroline classify it as hazardous,

with acute oral toxicity falling under Category 3 ("Toxic if swallowed") or Category 4 ("Harmful if

swallowed").[1][2]

For the closely related compound, 1,10-phenanthroline monohydrate, a specific oral LD50 in

rats has been reported.

Compound Test Species
Route of
Administration

LD50 Reference

1,10-

Phenanthroline

monohydrate

Rat Oral 132 mg/kg [3][4][5]

Cytotoxicity
The cytotoxic potential of 1,10-phenanthroline and its derivatives has been investigated against

various cancer cell lines. While specific IC50 values for 2-Methyl-1,10-phenanthroline are not

readily available in the reviewed literature, studies on other methylated derivatives and the

parent compound demonstrate significant cytotoxic activity. This suggests that 2-Methyl-1,10-
phenanthroline is also likely to exhibit cytotoxic effects. The cytotoxicity of these compounds

is often concentration-dependent.[6]
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Compound Cell Line IC50 (µM) Reference

1,10-Phenanthroline
A-498 (Human kidney

carcinoma)

Not specified, but

showed

concentration-

dependent cytotoxicity

[6]

1,10-Phenanthroline
Hep-G2 (Human liver

carcinoma)

Not specified, but

showed

concentration-

dependent cytotoxicity

[6]

Genotoxicity
There is limited direct evidence on the genotoxicity of 2-Methyl-1,10-phenanthroline.

However, Ames tests conducted on 1,10-phenanthroline and its metal complexes have shown

them to be non-mutagenic.[6] This suggests that the basic phenanthroline scaffold may not be

mutagenic in this bacterial reverse mutation assay. It is important to note that the absence of

mutagenicity in the Ames test does not entirely rule out genotoxic potential, and further testing,

such as the Comet assay, would be necessary for a comprehensive assessment.

Hazards and Safety Precautions
Based on available Safety Data Sheets, 2-Methyl-1,10-phenanthroline is associated with the

following hazards:

Acute Oral Toxicity: Toxic or harmful if swallowed.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

Hazardous to the Aquatic Environment: Very toxic to aquatic life with long-lasting effects.[1]

Recommended Safety Precautions:
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Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin, eyes,

and clothing. Do not eat, drink, or smoke when using this product.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

Disposal: Dispose of contents/container in accordance with local, regional, national, and

international regulations.

Mechanism of Toxicity
The precise mechanism of toxicity for 2-Methyl-1,10-phenanthroline has not been fully

elucidated. However, research on 1,10-phenanthroline and its derivatives suggests several

potential pathways.

DNA Intercalation
The planar structure of the phenanthroline ring system allows it to intercalate between the base

pairs of DNA. This interaction can interfere with DNA replication and transcription, leading to

cytotoxic effects.

Apoptosis Induction
Studies have shown that 1,10-phenanthroline and its metal complexes can induce apoptosis

(programmed cell death) in both fungal and mammalian cells.[7] The induction of apoptosis can

be triggered by various cellular stresses, including DNA damage and inhibition of essential

cellular processes.

Proteasome Inhibition
Copper complexes of 1,10-phenanthroline have been identified as potent inhibitors of the

proteasome, a cellular machinery responsible for degrading unwanted or damaged proteins.[8]

[9] Inhibition of the proteasome can lead to the accumulation of misfolded proteins, triggering

cellular stress and apoptosis. It is plausible that 2-Methyl-1,10-phenanthroline, as a chelating

agent, could interact with intracellular copper and modulate proteasome activity.
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The following diagram illustrates a potential mechanism of apoptosis induction by

phenanthroline derivatives, integrating the concepts of DNA damage and proteasome

inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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